Cas no 2137779-71-4 (1-bromo-6-(2-methylbutan-2-yl)spiro2.5octane)

• Product Name: 1-bromo-6-(2-methylbutan-2-yl)spiro2.5octane
• CAS No: 2137779-71-4
• MF: C₁₃H₂₃Br
• MW: 259.22572350502
• CID: 6234588
• PubChem ID: 165470454
• Update Time: 2025-10-29

1-bromo-6-(2-methylbutan-2-yl)spiro2.5octane Chemical and Physical Properties

Names and Identifiers

• 1-bromo-6-(2-methylbutan-2-yl)spiro2.5octane
• 1-bromo-6-(2-methylbutan-2-yl)spiro[2.5]octane
• 2137779-71-4
• EN300-1085292

• Inchi： 1S/C13H23Br/c1-4-12(2,3)10-5-7-13(8-6-10)9-11(13)14/h10-11H,4-9H2,1-3H3
• InChI Key： VDUGDGASUYFRJA-UHFFFAOYSA-N
• SMILES： BrC1CC21CCC(C(C)(C)CC)CC2

Computed Properties

• Exact Mass: 258.09831g/mol
• Monoisotopic Mass: 258.09831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 0Ų

Additional information on 1-bromo-6-(2-methylbutan-2-yl)spiro2.5octane

1-Bromo-6-(2-Methylbutan-2-yl)Spiro[2.5]Octane: A Comprehensive Overview

The compound with CAS No. 2137779-71-4, commonly referred to as 1-bromo-6-(2-methylbutan-2-yl)spiro[2.5]octane, is a unique bicyclic structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its spirocyclic framework, which consists of a bromine atom attached to a spiro junction between a cyclohexane and a cyclopentane ring system. The presence of the bromo group and the 2-methylbutan-2-yl substituent adds complexity to its structure, making it a valuable molecule for both theoretical and applied research.

Recent studies have highlighted the potential of spiro compounds in drug discovery and advanced materials. The spiro[2.5]octane core of this compound provides a rigid yet flexible framework that can be exploited for various applications. For instance, researchers have explored the use of similar spiro compounds in the development of novel pharmaceuticals, where their unique stereochemistry can influence bioavailability and efficacy. The bromo group, in particular, is known to enhance reactivity in certain chemical transformations, making this compound a promising candidate for synthetic chemistry.

The synthesis of 1-bromo-6-(2-methylbutan-2-yl)spiro[2.5]octane involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. One notable approach involves the cyclization of bromoalkenes under specific conditions to form the spirocyclic structure. This method has been optimized in recent years to improve yield and purity, reflecting advancements in synthetic methodology.

In terms of physical properties, this compound exhibits interesting behavior under various conditions. For example, its melting point and solubility characteristics have been studied extensively, providing insights into its potential for use in high-performance materials. Additionally, spectroscopic analyses have revealed unique electronic transitions that could be harnessed in optoelectronic applications.

From an environmental standpoint, the stability and biodegradability of 1-bromo-6-(2-methylbutan-2-yl)spiro[2.5]octane have been evaluated to ensure its safe handling and disposal. These studies are crucial for aligning its use with sustainability goals and regulatory standards.

Looking ahead, the exploration of spiro compounds like this one continues to expand into new frontiers. Collaborative efforts between academia and industry are driving innovations that could unlock new functionalities for this compound. As research progresses, it is anticipated that 1-bromo-6-(2-methylbutan-2-yl)spiro[2.5]octane will play an increasingly important role in advancing both fundamental science and practical applications.